Cas no 1379311-93-9 (2-(3-fluoro-5-methylphenyl)pentan-2-ol)

• Product Name: 2-(3-fluoro-5-methylphenyl)pentan-2-ol
• CAS No: 1379311-93-9
• MF: C₁₂H₁₇FO
• MW: 196.261187314987
• MDL: MFCD20528611
• CID: 5218376
• Update Time: 2026-03-06

2-(3-fluoro-5-methylphenyl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-5-methylphenyl)pentan-2-ol

• MDL： MFCD20528611
• Inchi： 1S/C12H17FO/c1-4-5-12(3,14)10-6-9(2)7-11(13)8-10/h6-8,14H,4-5H2,1-3H3
• InChI Key： GZEKQLUAMMGOTJ-UHFFFAOYSA-N
• SMILES： CC(C1=CC(C)=CC(F)=C1)(O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3-fluoro-5-methylphenyl)pentan-2-ol

Comprehensive Overview of 2-(3-fluoro-5-methylphenyl)pentan-2-ol (CAS No. 1379311-93-9): Properties, Applications, and Industry Insights

2-(3-fluoro-5-methylphenyl)pentan-2-ol (CAS No. 1379311-93-9) is a fluorinated aromatic alcohol with a unique structural framework, combining a pentan-2-ol backbone with a 3-fluoro-5-methylphenyl substituent. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both fluoro and methyl groups enhances its reactivity, making it valuable for synthesizing complex molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in modulating biological targets.

In recent years, the demand for fluorinated compounds like 2-(3-fluoro-5-methylphenyl)pentan-2-ol has surged, driven by their stability and bioavailability. A 2023 study highlighted the role of fluoroaromatics in improving metabolic resistance in active pharmaceutical ingredients (APIs). This aligns with industry trends favoring sustainable synthetic routes and green chemistry—topics frequently searched in academic and industrial forums. The compound’s CAS No. 1379311-93-9 is often queried in patent databases, reflecting its commercial relevance.

From a synthetic perspective, 2-(3-fluoro-5-methylphenyl)pentan-2-ol can be prepared via Grignard reactions or catalytic hydrogenation of corresponding ketones. Its logP value and hydrogen-bonding capacity make it suitable for optimizing drug candidates’ pharmacokinetic profiles. Notably, the 3-fluoro-5-methylphenyl moiety is a hotspot in fragment-based drug design, a trending topic in AI-driven molecular modeling searches. Computational chemists frequently investigate its electrostatic properties for virtual screening applications.

Beyond pharmaceuticals, this compound’s derivatives show promise in material science, particularly in liquid crystal formulations. The fluoro group’s electron-withdrawing effect improves thermal stability, a key consideration for high-performance materials. Environmental scientists also explore its degradation pathways, addressing concerns about persistent organic pollutants—a frequently searched term in ecological studies.

Quality control of CAS No. 1379311-93-9 involves advanced analytical techniques like HPLC-MS and NMR spectroscopy. Purity thresholds (>98%) are critical for regulatory compliance, especially in GMP-certified production. Suppliers often highlight these specifications to meet the demands of contract research organizations (CROs)—a growing market segment.

In summary, 2-(3-fluoro-5-methylphenyl)pentan-2-ol exemplifies the intersection of structural innovation and application diversity. Its relevance to drug discovery, material engineering, and environmental science ensures continued interest across multidisciplinary fields. As synthetic methodologies evolve, this compound may unlock further breakthroughs in precision chemistry—a concept gaining traction in both academic and industrial discourse.